Cas no 2092723-53-8 (1-(cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2092723-53-8
• MF: C₁₀H₇N₃O₂S
• MW: 233.246480226517
• CID: 5723257
• PubChem ID: 121213285
• Update Time: 2025-05-22

1-(cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026723747
• 2092723-53-8
• F2198-4749
• 1-(cyanomethyl)-3-thiophen-3-ylpyrazole-4-carboxylic acid
• 1-(cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-(cyanomethyl)-3-(3-thienyl)-

• Inchi： 1S/C10H7N3O2S/c11-2-3-13-5-8(10(14)15)9(12-13)7-1-4-16-6-7/h1,4-6H,3H2,(H,14,15)
• InChI Key： FSYSTQUOVQWOFT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C(=O)O)=CN(CC#N)N=1

Computed Properties

• Exact Mass: 233.02589765g/mol
• Monoisotopic Mass: 233.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 421.0±40.0 °C(Predicted)
• pka: 3.40±0.36(Predicted)

Additional information on 1-(cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid

1-(Cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound 1-(cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2092723-53-8) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring, a thiophene moiety, and a cyanomethyl group, making it a versatile building block for advanced chemical systems. Recent studies have highlighted its role in drug discovery, material synthesis, and as a precursor for functional materials.

The pyrazole ring is a key structural element in this compound, contributing to its aromaticity and stability. The thiophene group, attached at the 3-position of the pyrazole ring, introduces electron-withdrawing effects that enhance the molecule's reactivity and electronic properties. The cyanomethyl group, located at the 1-position, adds further functionality by introducing a nitrile moiety, which is known for its ability to participate in various chemical reactions, including nucleophilic additions and cyclizations.

Recent research has focused on the synthesis and characterization of this compound. One study reported a novel synthetic route involving the coupling of an alkyne with a pyrazole derivative under catalytic conditions. This method not only simplifies the synthesis process but also improves the yield and purity of the final product. The compound's electrochemical properties have been extensively studied, revealing its potential as an electrode material in organic electronics.

In terms of applications, 1-(cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid has shown promise in the development of bioactive compounds. Its ability to act as an Hsp90 inhibitor has been explored in preclinical studies, suggesting its potential role in anticancer therapy. Additionally, the compound has been used as a building block for constructing supramolecular assemblies, which are essential for designing advanced materials with tailored properties.

The integration of this compound into nanotechnology has also garnered significant attention. Researchers have demonstrated its ability to self-assemble into nanofibers under specific conditions, which could be exploited for applications in drug delivery systems and biosensors. Furthermore, its compatibility with various organic synthesis techniques makes it an ideal candidate for constructing hybrid materials with enhanced functionality.

From an environmental perspective, recent studies have evaluated the biodegradability and toxicity of this compound. Results indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions, making it a safer option for industrial applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 1-(cyanomethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2092723-53-8) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, organic electronics, and nanotechnology. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a pivotal role in shaping future innovations.